![molecular formula C7H11BrCl2N2O B6179873 (2S)-2-amino-2-(5-bromopyridin-3-yl)ethan-1-ol dihydrochloride CAS No. 2613300-19-7](/img/no-structure.png)
(2S)-2-amino-2-(5-bromopyridin-3-yl)ethan-1-ol dihydrochloride
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Description
“(2S)-2-amino-2-(5-bromopyridin-3-yl)ethan-1-ol dihydrochloride” is an organic compound that belongs to the pyridine family. It has a CAS Number of 1289078-12-1 and a molecular weight of 217.07 . The compound is typically stored at room temperature and comes in a powder form .
Molecular Structure Analysis
The IUPAC name for this compound is 2-((5-bromopyridin-3-yl)amino)ethan-1-ol . Its InChI code is 1S/C7H9BrN2O/c8-6-3-7(5-9-4-6)10-1-2-11/h3-5,10-11H,1-2H2 . This information can be used to derive the molecular structure of the compound.Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . It has a molecular weight of 217.07 .Safety and Hazards
The compound is labeled with the GHS07 pictogram and has a signal word of "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-amino-2-(5-bromopyridin-3-yl)ethan-1-ol dihydrochloride involves the conversion of 5-bromopyridin-3-amine to the desired product through a series of chemical reactions.", "Starting Materials": [ "5-bromopyridin-3-amine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Reduction of 5-bromopyridin-3-nitro to 5-bromopyridin-3-amine using sodium borohydride in ethanol", "Step 2: Protection of the amine group by reacting with tert-butyldimethylsilyl chloride in the presence of imidazole", "Step 3: Conversion of the protected amine to the corresponding carbamate by reacting with ethyl chloroformate in the presence of triethylamine", "Step 4: Deprotection of the carbamate by reacting with hydrochloric acid in ethanol", "Step 5: Resolution of the racemic mixture by reacting with (S)-2-chloropropionic acid in the presence of sodium hydroxide", "Step 6: Formation of the dihydrochloride salt by reacting with hydrochloric acid in water" ] } | |
CAS No. |
2613300-19-7 |
Molecular Formula |
C7H11BrCl2N2O |
Molecular Weight |
290 |
Purity |
95 |
Origin of Product |
United States |
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